Cas no 1522116-15-9 (5-(isocyanatomethyl)-1-methyl-1H-1,3-benzodiazole)

• Product Name: 5-(isocyanatomethyl)-1-methyl-1H-1,3-benzodiazole
• CAS No: 1522116-15-9
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 6204862
• PubChem ID: 83530470
• Update Time: 2025-06-22

5-(isocyanatomethyl)-1-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 5-(isocyanatomethyl)-1-methyl-1H-1,3-benzodiazole
• 1522116-15-9
• EN300-1858688

• Inchi： 1S/C10H9N3O/c1-13-6-12-9-4-8(5-11-7-14)2-3-10(9)13/h2-4,6H,5H2,1H3
• InChI Key： JIQNTZQWUAEIEX-UHFFFAOYSA-N
• SMILES： O=C=NCC1C=CC2=C(C=1)N=CN2C

Computed Properties

• Exact Mass: 187.074561919g/mol
• Monoisotopic Mass: 187.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.2Ų

Additional information on 5-(isocyanatomethyl)-1-methyl-1H-1,3-benzodiazole

Introduction to 5-(isocyanatomethyl)-1-methyl-1H-1,3-benzodiazole (CAS No. 1522116-15-9)

5-(isocyanatomethyl)-1-methyl-1H-1,3-benzodiazole, identified by the CAS number 1522116-15-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzodiazole class, which is well-known for its diverse pharmacological properties. The presence of an isocyanato functional group in its molecular structure imparts unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Its potential applications span across various therapeutic areas, reflecting its versatility and importance in modern drug development.

The molecular structure of 5-(isocyanatomethyl)-1-methyl-1H-1,3-benzodiazole consists of a benzodiazole core substituted with a methyl group at the 1-position and an isocyanato group at the 5-position. This arrangement not only influences its chemical behavior but also opens up possibilities for further functionalization. The benzodiazole scaffold is renowned for its ability to interact with central nervous system receptors, particularly the GABA-A receptor, which underpins its anxiolytic, sedative, and muscle relaxant effects. However, modifications to this core structure can lead to compounds with altered or enhanced pharmacological profiles.

In recent years, there has been growing interest in exploring novel derivatives of benzodiazole to develop safer and more targeted therapeutic agents. The isocyanato group in 5-(isocyanatomethyl)-1-methyl-1H-1,3-benzodiazole serves as a versatile handle for chemical transformations. It can undergo reactions such as nucleophilic addition or condensation reactions, allowing for the introduction of additional functional groups or the linking of other biomolecules. This reactivity makes it a promising candidate for use in drug discovery programs aimed at creating innovative therapeutic entities.

One of the most compelling aspects of 5-(isocyanatomethyl)-1-methyl-1H-1,3-benzodiazole is its potential role in the development of new treatments for neurological and psychiatric disorders. Researchers have been investigating how structural modifications can influence receptor binding affinity and selectivity. For instance, studies have shown that certain benzodiazole derivatives exhibit enhanced efficacy with reduced side effects compared to classical benzodiazolones. The isocyanato-substituted benzodiazole may offer a pathway to such improved agents by providing a scaffold that can be fine-tuned through further chemical manipulation.

The synthesis of 5-(isocyanatomethyl)-1-methyl-1H-1,3-benzodiazole involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the isocyanato group necessitates careful handling due to its reactivity with nucleophiles and moisture sensitivity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions or palladium-mediated transformations, may be employed to achieve high yields and purity levels. These synthetic strategies are crucial for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 5-(isocyanatomethyl)-1-methyl-1H-1,3-benzodiazole. Molecular modeling studies can predict how this compound interacts with biological targets at the atomic level. Such insights are invaluable for guiding medicinal chemistry efforts aimed at optimizing potency and selectivity. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process and identify promising candidates for further development.

The pharmacological profile of 5-(isocyanatomethyl)-1-methyl-1H-1,3-benzodiazole is still being elucidated through both in vitro and in vivo studies. Initial investigations suggest that it may exhibit properties similar to those of classical benzodiazoles but with potentially improved safety profiles due to structural modifications. These studies often involve assessing binding affinity to relevant receptors, evaluating pharmacokinetic parameters, and examining toxicological profiles. Such comprehensive evaluations are essential for determining the feasibility of translating preclinical findings into clinical applications.

In conclusion,5-(isocyanatomethyl)-1-methyl-1H-1,3-benzodiazole (CAS No. 1522116-15-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as an intermediate in drug synthesis underscores its importance in developing novel therapeutic agents targeting neurological and psychiatric disorders. As research continues to uncover new insights into its pharmacological properties,this compound holds promise for contributing to future medical breakthroughs.